Ethyl 6-(pyridin-2-yl)imidazo[1,2-a]pyridine-2-carboxylate

• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol
• IUPAC Name: ethyl 6-pyridin-2-ylimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C15H13N3O2/c1-2-20-15(19)13-10-18-9-11(6-7-14(18)17-13)12-5-3-4-8-16-12/h3-10H,2H2,1H3
• InChI Key: LTTCCMABTWTJAD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=C(C=CC2=N1)C3=CC=CC=N3

Description

Ethyl 6-(pyridin-2-yl)imidazo[1,2-a]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C15H13N3O2 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.18 g of caesium carbonate, 25 mL of dioxane, 9.3 mL of water, 500 mg of 2-iodopyridine, 89 mg of [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium and 848 mg of ethyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine-2-carboxylate hydrobromide (1:1) is heated for 2 hours at 110° C., and then partially concentrated, diluted with dichloromethane and filtered. The organic phase is washed with water and dried over magnesium sulfate, filtered and concentrated to dryness under reduced pressure. The residue is chromatographed on a silica cartridge, eluting with a mixture of dichloromethane and cyclohexane (80/20). The fractions containing the expected product are combined and concentrated to dryness under reduced pressure to give 317 mg of ethyl 6-(pyrid-2-yl)imidazo[1,2-a]pyridine-2-carboxylate in the form of a brown oil.